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Compound of Interest

Compound Name: Docetaxel Metabolite M4

CAS No.: 157067-34-0

Cat. No.: B021501

Get Quote

Executive Summary: Immediate Safety Directive
Treat Docetaxel Metabolite M4 (CAS 157067-34-0) with the same high-level containment

protocols as the parent compound, Docetaxel.[1]

Although metabolic oxidation often reduces pharmacological potency, Metabolite M4 retains the

taxane core structure. In the absence of definitive genotoxicity data for this specific metabolite,

the Precautionary Principle mandates it be classified as a Cytotoxic and Genotoxic Hazard.

Core Disposal Rule:

Pure Stocks/Concentrated Solutions: Must be disposed of via High-Temperature Incineration

(RCRA Hazardous Waste / "Black Bin").

Trace Contamination (PPE/Empty Vials): Dispose of via Trace Chemotherapy Waste ("Yellow

Bin").

NEVER dispose of M4 down the drain or in standard municipal trash.
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Part 1: Chemical Identification & Hazard Profiling
To ensure accurate waste stream characterization, you must verify the identity of the substance

against the following chemical profile.

Parameter Technical Detail

Common Name Docetaxel Metabolite M4

CAS Number 157067-34-0

Molecular Formula C₄₃H₄₉NO₁₅

Molecular Weight 819.85 g/mol

Metabolic Origin

Formed via CYP3A4/5-mediated oxidation of the

tert-butyl ester group.[1][2] M4 is a downstream

product of the M1/M3 intermediate cyclization

pathway.[3]

Hazard Class
Cytotoxic / Antineoplastic.[1][4][5] Suspected

Carcinogen, Mutagen, Teratogen.

Storage
-20°C (Freezer), protected from light and

moisture.

Scientific Context: Docetaxel undergoes hepatic metabolism primarily by CYP3A4 and

CYP3A5.[3][6][7][8] The parent drug is oxidized at the tert-butyl ester group to form M2

(hydroxy-docetaxel), which further oxidizes to an unstable aldehyde that cyclizes into

stereoisomers M1 and M3.[3] Metabolite M4 is generated through the subsequent oxidation of

M1/M3.[3] Because it possesses the taxane ring system, it requires containment in a Class II

Type B2 Biological Safety Cabinet (BSC) or a chemical fume hood during handling.

Part 2: Regulatory Framework (US & Global
Standards)
Compliance relies on distinguishing between "Trace" and "Bulk" waste.

RCRA Classification (USA - 40 CFR 261)
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While Docetaxel is not explicitly "P-listed" or "U-listed" by name in federal regulations, it is

regulated as a characteristic hazardous waste (toxicity) or under state-specific "Medical Waste"

statutes (e.g., California, Minnesota, Washington).

Bulk Waste (Black Bin): Any container with >3% residual volume, pure reference standards,

or spill cleanup materials. Must be incinerated at a hazardous waste facility.

Trace Waste (Yellow Bin): Empty vials (<3% residue), gloves, and gowns. Incineration at a

medical waste facility.

OSHA "Hazardous Drugs" Standard
Under OSHA guidelines for antineoplastic agents, employers must provide containment

devices (BSCs) and PPE that prevents skin contact or inhalation. All disposal containers must

be labeled "CYTOTOXIC WASTE - INCINERATE ONLY."[1]

Part 3: Operational Disposal Protocol
Step-by-Step Disposal Workflow
1. Segregation at the Bench

Solid Waste (Solids/Powders): Place pure M4 solids into a sealable, compatible jar (e.g.,

HDPE or Glass). Label as "Hazardous Waste - Cytotoxic Solid."[1]

Liquid Waste (Mother Liquors/Solvents): Collect HPLC eluents or reaction mixtures

containing M4 in a dedicated "Cytotoxic Liquid Waste" carboy. Do not mix with oxidizers

(e.g., Bleach) or general organic solvents.

2. Container Selection

Black Container (RCRA Hazardous): Use for the pure metabolite, stock solutions, and spill

cleanup debris. This stream goes to a chemical incinerator.

Yellow Container (Trace Chemo): Use for gloves, bench paper, and pipette tips that have

contacted dilute solutions.

3. Deactivation (Surface Decontamination Only)
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Chemical deactivation of taxanes is difficult. Sodium Hypochlorite (Bleach) 10% is effective

for surface cleaning but does not guarantee complete chemical destruction of the taxane ring

in bulk solution.

Protocol: Apply 10% bleach to the contaminated surface -> Wait 15 minutes -> Wipe with

Sodium Thiosulfate (to neutralize bleach) -> Wipe with 70% Ethanol.[1] Dispose of all wipes

in the Black Bin.

Visual Decision Tree: Disposal Logic

Waste Containing
Docetaxel Metabolite M4

Is it Pure Substance,
Stock Solution, or >3% Residue?

Is it a Sharp?
(Needle, Broken Glass)

No (Trace/PPE)

BLACK BIN
(RCRA Hazardous Waste)

High-Heat Incineration

Yes (Bulk/Stock)

YELLOW BIN
(Trace Chemotherapy)

Medical Incineration

No (Gloves, Wipes)

YELLOW SHARPS
(Trace Chemo Sharps)

Incineration

Yes

RED SHARPS
(Biohazard Only)

*Do NOT use for M4*

Strictly Prohibited

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Docetaxel Metabolite M4 waste streams. Note that

"Red Bags" (autoclave) are insufficient for cytotoxic destruction.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b021501/docs?utm_src=pdf-body-img#docetaxel-metabolite-m4-proper-disposal-procedures
https://www.benchchem.com/product/b021501/docs?utm_src=pdf-body#docetaxel-metabolite-m4-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 4: Spill Management (Self-Validating Protocol)
If a spill occurs, the following "Self-Validating" loop ensures safety:

Isolate: Evacuate the immediate area and post "DO NOT ENTER" signage.

Protect: Don double nitrile gloves, Tyvek gown, shoe covers, and N95/P100 respirator.

Contain: Cover liquid spills with chemotherapy-rated absorbent pads.

Clean (The Validation Step):

Scoop solids/pads into a Black Waste Bag.

Clean area with 10% Bleach (oxidizes residue).

Rinse with Water -> Ethanol.[1]

Validation: Verify no visible residue or fluorescence (if applicable) remains. If unsure,

repeat the Bleach/Ethanol cycle.

Dispose: All cleanup materials go into the Black Bin.

Part 5: PPE & Waste Category Table
Waste Type Example Materials Proper Container Disposal Method

Bulk Cytotoxic

Pure M4 powder,

Stock solutions (>3%),

Spill debris

Black Container

(RCRA)

Chemical Incineration

(>1000°C)

Trace Cytotoxic
Empty vials, Gloves,

Gowns, Bench paper
Yellow Container Medical Incineration

Sharps

Needles, Syringes,

Broken glass with M4

residue

Yellow Sharps

Container
Medical Incineration

Liquid Waste
HPLC waste, Mother

liquor
Labeled Carboy Chemical Incineration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b021501/docs#docetaxel-metabolite-m4-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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